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Compound of Interest

Compound Name: 2,2-Dimethylcyclohexanone

Cat. No.: B156460 Get Quote

An In-depth Technical Guide on the Physical Properties of 2,2-Dimethylcyclohexanone

Introduction
This technical guide provides a comprehensive overview of the key physical properties of 2,2-
Dimethylcyclohexanone, specifically its boiling point and density. The document is intended

for researchers, scientists, and professionals in drug development and related fields who

require accurate and detailed information for their work. This guide includes a summary of

quantitative data, detailed experimental protocols for the determination of these properties, and

a workflow diagram for clarity.

Physical Properties of 2,2-Dimethylcyclohexanone
2,2-Dimethylcyclohexanone is a sterically hindered cyclic ketone. Its physical properties are

crucial for its handling, purification, and use in various chemical syntheses.

Quantitative Data
The boiling point and density of 2,2-Dimethylcyclohexanone are summarized in the table

below. These values are compiled from various sources and represent the physical

characteristics of the compound under specified conditions.
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Physical Property Value Conditions

Boiling Point 172 °C Not specified

169-170 °C 768 mmHg

Density 0.915 g/mL Not specified

0.912 g/mL 25 °C

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard methodologies for measuring the boiling point and

density of a liquid organic compound like 2,2-Dimethylcyclohexanone.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[1] A common and efficient method for determining the boiling point of a small quantity

of liquid is the capillary method.

Apparatus and Materials:

Thiele tube or aluminum block heating apparatus[2]

Thermometer (-10 to 200 °C range)

Capillary tubes (sealed at one end)[3]

Small test tube (fusion tube)

2,2-Dimethylcyclohexanone sample

Heating source (e.g., Bunsen burner or hot plate)[1]

Stand and clamp

Procedure:
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Sample Preparation: Place a few milliliters of 2,2-Dimethylcyclohexanone into the small

test tube.[4]

Capillary Insertion: Place a capillary tube, with its sealed end pointing upwards, into the test

tube containing the liquid sample.[3]

Apparatus Setup: Secure the test tube to a thermometer using a rubber band or thread,

ensuring the bottom of the test tube is level with the thermometer bulb.

Heating: Immerse the assembly into a Thiele tube containing a high-boiling point liquid (like

paraffin oil) or insert it into an aluminum heating block.[1]

Observation: Heat the apparatus slowly and uniformly.[2] As the temperature rises, a stream

of bubbles will emerge from the open end of the capillary tube.

Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles

is observed.[2] Then, remove the heat source and allow the apparatus to cool slowly. The

temperature at which the liquid just begins to enter the capillary tube is the boiling point of

the sample.[1]

Recording: Record the temperature to the nearest degree. For high accuracy, the

determination should be repeated.

Precautions:

Ensure the capillary tube is properly sealed at one end.[2]

The thermometer bulb and the sample should be at the same level to ensure accurate

temperature reading.[2]

Heating should be gradual to maintain thermal equilibrium.

Determination of Density (Pycnometer or Graduated
Cylinder Method)
Density is an intrinsic property of a substance, defined as its mass per unit volume.[5] For

liquids, density can be accurately determined using a pycnometer or more simply with a
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graduated cylinder and a balance.

Apparatus and Materials:

Graduated cylinder (e.g., 10 mL or 25 mL)[6]

Analytical balance[5]

Thermometer

2,2-Dimethylcyclohexanone sample

Beaker

Procedure:

Mass of Empty Cylinder: Weigh a clean and dry graduated cylinder on an analytical balance

and record its mass.[6]

Volume Measurement: Carefully add a known volume of 2,2-Dimethylcyclohexanone (e.g.,

10 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus.[7]

Mass of Cylinder with Liquid: Weigh the graduated cylinder containing the liquid and record

the combined mass.[6]

Temperature Measurement: Measure and record the temperature of the liquid.[5]

Calculation:

Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder

from the combined mass.[6]

Calculate the density by dividing the mass of the liquid by its volume.

The formula for density (ρ) is: ρ = mass / volume.[7]

Repetition: Repeat the measurement at least two more times and calculate the average

density to ensure precision.[6]
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Precautions:

Ensure the graduated cylinder is completely dry before weighing to avoid errors in mass

measurement.

Read the volume at eye level to prevent parallax error.[7]

Record the temperature, as density is temperature-dependent.[5]

Workflow and Process Visualization
To illustrate the logical flow of determining the physical properties of 2,2-
Dimethylcyclohexanone, the following diagram outlines the key steps.
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Workflow for Physical Property Determination of 2,2-Dimethylcyclohexanone
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Caption: Workflow for the determination of boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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